Cas no 919843-26-8 (N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide)

N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide is a synthetic organic compound featuring a benzamide core substituted with a 4-phenylthiazole moiety and a propane-2-sulfonyl group. Its molecular structure suggests potential utility in medicinal chemistry, particularly as an intermediate or scaffold for bioactive molecules. The thiazole ring and sulfonyl group may confer favorable binding properties in biological systems, while the phenyl substitution enhances structural diversity. This compound is of interest in pharmaceutical research for its potential role in modulating enzyme or receptor interactions. Its well-defined synthetic pathway and stability under standard conditions make it a reliable candidate for further chemical derivatization and biological evaluation.

N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide structure

919843-26-8 structure

Product Name:N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide

CAS No:919843-26-8

MF:C₁₉H₁₈N₂O₃S₂

MW:386.487822055817

CID:5496279

Update Time:2025-06-10

N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

- N-(4-phenyl-1,3-thiazol-2-yl)-3-propan-2-ylsulfonylbenzamide
- N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide
- Inchi： 1S/C19H18N2O3S2/c1-13(2)26(23,24)16-10-6-9-15(11-16)18(22)21-19-20-17(12-25-19)14-7-4-3-5-8-14/h3-13H,1-2H3,(H,20,21,22)
- InChI Key： PTFJPPIYDMDLMJ-UHFFFAOYSA-N
- SMILES： C(NC1=NC(C2=CC=CC=C2)=CS1)(=O)C1=CC=CC(S(C(C)C)(=O)=O)=C1

N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F2831-0030-2μmol	N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide	919843-26-8	90%+	2μl	$57.0	2023-05-16
Life Chemicals	F2831-0030-5μmol	N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide	919843-26-8	90%+	5μl	$63.0	2023-05-16
Life Chemicals	F2831-0030-10μmol	N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide	919843-26-8	90%+	10μl	$69.0	2023-05-16
Life Chemicals	F2831-0030-20μmol	N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide	919843-26-8	90%+	20μl	$79.0	2023-05-16
Life Chemicals	F2831-0030-1mg	N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide	919843-26-8	90%+	1mg	$54.0	2023-05-16
Life Chemicals	F2831-0030-2mg	N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide	919843-26-8	90%+	2mg	$59.0	2023-05-16
Life Chemicals	F2831-0030-3mg	N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide	919843-26-8	90%+	3mg	$63.0	2023-05-16
Life Chemicals	F2831-0030-4mg	N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide	919843-26-8	90%+	4mg	$66.0	2023-05-16
Life Chemicals	F2831-0030-5mg	N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide	919843-26-8	90%+	5mg	$69.0	2023-05-16
Life Chemicals	F2831-0030-10mg	N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide	919843-26-8	90%+	10mg	$79.0	2023-05-16

N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide Related Literature

1. Acetyl group orientation modulates the electronic ground-state asymmetry of the special pair in purple bacterial reaction centers

P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
2. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
3. An intermolecular C–H oxidizing strategy to access highly fused carbazole skeletons from simple naphthylamines†

Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
4. An amino group functionalized metal–organic framework as a luminescent probe for highly selective sensing of Fe3+ ions†

Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
5. An atom-economical protocol for direct conversion of Baylis–Hillman alcohols to β-chloro aldehydes in water†

Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450

Additional information on N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide

Recent Advances in the Study of N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide (CAS: 919843-26-8)

The compound N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide (CAS: 919843-26-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and sulfonylbenzamide moieties, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, making it a subject of intense research interest.

One of the key areas of investigation has been the compound's role as a kinase inhibitor. Kinases are critical enzymes involved in numerous cellular processes, and their dysregulation is often associated with diseases such as cancer and inflammatory disorders. Preliminary in vitro studies have demonstrated that N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide exhibits selective inhibition against specific kinase targets, suggesting its potential as a lead compound for drug development. The compound's ability to modulate kinase activity has been further validated through molecular docking studies, which highlight its binding affinity and specificity.

In addition to its kinase inhibitory properties, recent research has explored the compound's pharmacokinetic profile. Studies have indicated that N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide possesses favorable absorption and distribution characteristics, although its metabolic stability and clearance rates warrant further optimization. These findings are crucial for advancing the compound into preclinical development, where its safety and efficacy can be more thoroughly evaluated.

Another noteworthy aspect of this research is the exploration of the compound's potential in combination therapies. Given the complexity of many diseases, particularly cancers, combination approaches that target multiple pathways are often more effective than single-agent treatments. Recent in vivo studies have shown that N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide can synergize with other therapeutic agents, enhancing overall treatment outcomes. This synergistic effect is believed to arise from the compound's ability to modulate complementary pathways, thereby overcoming resistance mechanisms.

Despite these promising findings, challenges remain in the development of N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide as a therapeutic agent. Issues such as solubility, bioavailability, and potential off-target effects need to be addressed through further structural optimization and formulation studies. Additionally, comprehensive toxicological assessments are required to ensure the compound's safety profile meets regulatory standards.

In conclusion, the recent advancements in the study of N-(4-phenyl-1,3-thiazol-2-yl)-3-(propane-2-sulfonyl)benzamide (CAS: 919843-26-8) underscore its potential as a versatile and effective therapeutic agent. Continued research efforts aimed at optimizing its pharmacological properties and elucidating its mechanisms of action will be critical for translating these findings into clinical applications. The compound's unique structural features and promising biological activities position it as a valuable candidate for future drug discovery and development initiatives in the chemical biology and medicinal chemistry fields.